Cas no 28518-95-8 (Benzene, isothiocyanatonitro-)

Benzene, isothiocyanatonitro- structure
Benzene, isothiocyanatonitro- structure
Product Name:Benzene, isothiocyanatonitro-
CAS No:28518-95-8
MF:C7H4N2O2S
MW:180.183859825134
CID:1435108
PubChem ID:137690
Update Time:2025-04-20

Benzene, isothiocyanatonitro- Chemical and Physical Properties

Names and Identifiers

    • Benzene, isothiocyanatonitro-
    • Benzene, isothiocyanatonitro- (9CI)
    • 1-isothiocyanato-2-nitro-benzene
    • DTXSID70181658
    • NSC 203074
    • 2-Nitrophenyl isothiocyanate
    • 1-Isothiocyanato-2-nitrobenzene #
    • MFCD00041238
    • AKOS005171069
    • ALBB-003140
    • 1-Isothiocyanato-2-nitrobenzene
    • 2719-30-4
    • NSC-203074
    • FS-4021
    • SCHEMBL61329
    • 28518-95-8
    • DB-021451
    • NSC203074
    • o-nitrophenyl isothiocyanate
    • STK502631
    • Inchi: 1S/C7H4N2O2S/c10-9(11)7-4-2-1-3-6(7)8-5-12/h1-4H
    • InChI Key: CBWJHIXSVFDERH-UHFFFAOYSA-N
    • SMILES: S=C=NC1C=CC=CC=1[N+](=O)[O-]

Computed Properties

  • Exact Mass: 179.99942
  • Monoisotopic Mass: 179.99934855g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 90.3Ų

Experimental Properties

  • PSA: 55.5
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